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Compound of Interest

Compound Name: Astrazon Brilliant Red 4G

Cat. No.: B7822657

Get Quote

This guide provides a comprehensive technical overview of Astrazon Brilliant Red 4G, also

known as Basic Red 14 (CAS 12217-48-0), tailored for researchers, scientists, and

professionals in drug development. The content herein is structured to deliver not just data, but

also contextual insights into the properties, applications, and underlying principles of this

versatile cationic dye.

Section 1: Introduction and Core Chemical Identity
Astrazon Brilliant Red 4G is a cationic dye belonging to the methine class. Its positively

charged chromophore is the basis for its primary industrial application: the dyeing of materials

with anionic characteristics, such as acrylic fibers.[1] While its history is rooted in the textile

industry, its distinct properties have led to its use in other specialized fields. This guide will

delve into its fundamental characteristics, established applications, and explore its potential,

albeit less documented, roles in biological and forensic sciences.

The fundamental identification of this compound is crucial for accurate sourcing and

application. It is recognized by several synonyms, the most common being Basic Red 14 and

C.I. 48016.[2]
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Section 2: Physicochemical and Spectral Properties
A thorough understanding of the dye's properties is paramount for its effective application, from

ensuring solubility in a given solvent system to predicting its behavior under various

experimental conditions.

General and Physical Properties
Astrazon Brilliant Red 4G is typically supplied as a dark red, uniform crystalline powder.[3][4]

It is readily soluble in water, forming a brilliant red solution.[3][5] A notable characteristic is its

stability under various conditions. Its color remains unchanged at temperatures up to 120°C

and across a pH range of 2-6.[3][5] This stability extends to its interaction with certain metal

ions; while its color is slightly altered by copper ions, it remains stable in the presence of iron

ions.[3] When dissolved in strong sulfuric acid, the solution appears green-light yellow, which

turns to a red-light yellow upon dilution.[6]

Table 1: Core Physicochemical Properties of Astrazon Brilliant Red 4G

Property Value Reference(s)

CAS Number 12217-48-0 [7]

Molecular Formula C₂₃H₂₆ClN₃ [7]

Molecular Weight 379.93 g/mol [7]

Appearance Dark red crystalline powder [3][4]

Solubility in Water 40 g/L at 40°C [6]

pH Stability Stable in the range of pH 2-6 [5]

Thermal Stability
Color remains unchanged at

120°C
[5]

Synonyms
Basic Red 14, C.I. 48016,

Stenacrile Brilliant Red 4G
[7][8]

Spectral Characteristics
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The spectral properties of a dye are critical for any application involving spectrophotometry or

fluorescence microscopy. Astrazon Brilliant Red 4G exhibits a distinct absorption profile and

notable fluorescent properties.

Absorption: The maximum absorption wavelength (λmax) of Astrazon Brilliant Red 4G in

water is in the range of 512-516 nm.

Fluorescence: The dye is fluorescent, particularly when diluted from a sulfuric acid solution

where it exhibits a yellow fluorescence.[3] In practical applications, it is known to fluoresce

under green light excitation (approximately 530 nm), with an emission in the red spectrum

(above 590 nm).[9]

Section 3: Mechanism of Action and Key
Applications
The primary mechanism of action for Astrazon Brilliant Red 4G is rooted in its cationic nature,

which dictates its interaction with various substrates.

Principle of Cationic Dye-Substrate Interaction
The core principle behind the utility of Astrazon Brilliant Red 4G is the electrostatic attraction

between its positively charged molecule and negatively charged sites on a substrate. This

forms strong ionic bonds, leading to effective and stable staining.
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Caption: Workflow for using Basic Red 14 in forensic science.

Protocol: Latent Fingerprint Staining with Basic Red 14

This protocol is a generalized procedure based on forensic applications.

Cyanoacrylate Fuming: Expose the latent print to cyanoacrylate fumes until a white polymer

deposit is visible.

Prepare Staining Solution: Prepare a working solution of Basic Red 14. A common

formulation is 2 g/L in ethanol. [9]3. Staining: Apply the Basic Red 14 solution to the fumed

print using a spray bottle or by immersion.

Rinsing: Gently rinse the surface with water to remove excess dye.

Drying: Allow the surface to air dry completely.

Visualization: Illuminate the stained print with a forensic light source at approximately 530

nm.

Photography: Photograph the fluorescent print using a camera equipped with a red filter

(e.g., a 590 nm long-pass filter). [9]

Potential Biological Applications (Note on Evidence)
There are commercial claims suggesting that Basic Red 14 has biological activity. One source

states that the dye binds to maternal blood cells and interacts with cell and stem cell factors,

leading to the activation of a polymerase chain reaction (PCR). [5]It is also suggested that a

fatty acid component may stimulate phagocytosis by neutrophils. [5] It is critical to note that

these claims are from a commercial supplier and are not, at present, substantiated by peer-

reviewed scientific literature. The proposed mechanism of "activating PCR" is biochemically

unclear from the provided description. Therefore, researchers should treat this information with

a high degree of caution and seek independent validation before designing experiments based

on these claims.

Section 4: Safety and Toxicology
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A comprehensive understanding of the safety and toxicological profile of Astrazon Brilliant
Red 4G is essential for its handling and disposal.

Handling and Personal Protective Equipment (PPE)
According to available safety data sheets, Astrazon Brilliant Red 4G is considered a

hazardous substance. It can cause serious eye irritation and may cause respiratory irritation.

[10]

Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.

[10]* Personal Protective Equipment:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles. [10] *

Hand Protection: Wear protective gloves. [10] * Respiratory Protection: Avoid breathing

dust. If dust is generated, a respirator may be necessary. [10]

Toxicological Summary
While one safety data sheet indicates that the substance is not classified as acutely toxic,

corrosive, a sensitizer, mutagenic, or carcinogenic, it is still classified as an irritant. [4]Another

source indicates it is harmful if swallowed and may cause gastrointestinal irritation. [11] A study

on the ecotoxicity of Basic Red 14 found it to be more toxic to the green algae Chlorella sp. and

the water flea Moina macrocopa than the anionic dye Reactive Red 141. The 96-hour EC50 for

Chlorella sp. was 10.88 mg/L, and the 48-hour LC50 for Moina macrocopa was 4.91 mg/L.

[12]The higher toxicity in the latter was attributed to the smaller molecular size of Basic Red 14,

allowing it to pass through the cell membrane. [12]

Section 5: Conclusion and Future Outlook
Astrazon Brilliant Red 4G (Basic Red 14) is a well-characterized cationic dye with robust

physicochemical properties that make it highly effective for its primary industrial application in

textile dyeing. Its strong fluorescence has also carved out a niche application in forensic

science for latent print development.

For the research scientist and drug development professional, the utility of Astrazon Brilliant
Red 4G is less clear. While there are tantalizing, yet unverified, commercial claims of specific

biological interactions, a significant gap exists in the peer-reviewed literature to support its use
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as a biological stain, probe, or research tool. The lack of detailed spectral data (beyond λmax)

and established biological protocols further limits its current applicability in a research setting.

Future research could focus on validating the purported biological activities, which, if confirmed,

could open new avenues for this dye in cell biology or as a diagnostic tool. Additionally, a more

detailed characterization of its fluorescence properties, including quantum yield and lifetime,

would be necessary for its consideration as a fluorescent probe in quantitative biological

imaging. Until such research is published, its use in a biological or drug development context

should be approached with an experimental and cautious mindset.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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